Cas no 688362-57-4 (1-(3-METHYLPHENYL)PROP-2-EN-1-AMINE)

• Product Name: 1-(3-METHYLPHENYL)PROP-2-EN-1-AMINE
• CAS No: 688362-57-4
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD18701764
• CID: 5228830
• PubChem ID: 12987195
• Update Time: 2026-03-07

1-(3-METHYLPHENYL)PROP-2-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHYLPHENYL)PROP-2-EN-1-AMINE
• 1-m-tolylprop-2-en-1-amine
• 688362-57-4
• DTXSID101290483
• 1-(m-Tolyl)prop-2-en-1-amine
• I+/--Ethenyl-3-methylbenzenemethanamine
• N15262
• SCHEMBL16085848
• Benzenemethanamine, alpha-ethenyl-3-methyl-
• AKOS006342884

• MDL： MFCD18701764
• Inchi： 1S/C10H13N/c1-3-10(11)9-6-4-5-8(2)7-9/h3-7,10H,1,11H2,2H3
• InChI Key： LIFWNWRSRGOMQB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1)(N)C=C

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų